Cas no 6493-77-2 (3-Cyclohexene-1-carboxylic Acid Methyl Ester)

3-Cyclohexene-1-carboxylic Acid Methyl Ester Properties

Names and Identifiers

• Methyl cyclohex-3-enecarboxylate
• 3-Cyclohexene-1-carboxylic acid methyl ester
• Methyl 3-Cyclohexene-1-carboxylate
• methyl cyclohex-3-ene-1-carboxylate
• Methyl 3-cyclohexene-1-carboxylate
• SB13641
• SY343941
• EN300-159788
• Methyl 4-cyclohexenecarboxylate
• AKOS006229745
• MFCD00053266
• Methyl ester of 3-cyclohexene-1-carboxylic acid
• CYCLOHEXENE-4-CARBOXYLIC ACID METHYL ESTER
• SB13640
• DTXSID30884315
• NSC93912
• NS00047290
• Methyl 1,3,6-tetrahydrobenzoate
• SCHEMBL91215
• Z18245232
• AI3-28337
• Methylcyclohex-3-enecarboxylate
• MFCD18830681
• 1-Carbomethoxy-3-cyclohexene
• Methyl (S)-3-Cyclohexenecarboxylate
• EINECS 229-376-6
• H10726
• A867788
• FT-0615563
• 3-CYCLOHEXENE-1-CARBOXYLICACIDMETHYLESTER
• Methyl-3-cyclohexene-1-carboxylate
• PS-11883
• NSC-93912
• Methyl 3-cyclohexenecarboxylate
• 3-Cyclohexene-1-carboxylic acid, methyl ester
• NSC 93912
• 6493-77-2
• 3-Cyclohexene-1-carboxylic acid, methyl ester, (1R)-
• Methyl 1,2,3,6-tetrahydrobenzoate
• 3-Cyclohexene-1-carboxylic acid, methyl ester, (1S)-
• +Expand

• MDL： MFCD00053266
• InChIKey： IPUNVLFESXFVFH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12O2/c1-10-8(9)7-5-3-2-4-6-7/h2-3,7H,4-6H2,1H3
• SMILES： COC(=O)C1CC=CCC1

Computed Properties

• Exact Mass: 140.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.083729621g/mol
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 1.51570
• PSA: 26.30000
• Refractive Index: 1.4600-1.4620
• Boiling Point: 185°C(lit.)
• Flash Point: 60°C
• Density: 1,02 g/cm3

3-Cyclohexene-1-carboxylic Acid Methyl Ester Security Information

• Symbol: GHS02
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3272
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 36/37/38
• HazardClass：3

3-Cyclohexene-1-carboxylic Acid Methyl Ester Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters